Cas no 2138586-40-8 (2-methyl(2-methylpropyl)aminoquinazoline-5-carboxylic acid)

• Product Name: 2-methyl(2-methylpropyl)aminoquinazoline-5-carboxylic acid
• CAS No: 2138586-40-8
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 5814479
• PubChem ID: 165835852
• Update Time: 2025-06-26

2-methyl(2-methylpropyl)aminoquinazoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl(2-methylpropyl)aminoquinazoline-5-carboxylic acid
• 2-[methyl(2-methylpropyl)amino]quinazoline-5-carboxylic acid
• EN300-1162484
• 2138586-40-8

• Inchi： 1S/C14H17N3O2/c1-9(2)8-17(3)14-15-7-11-10(13(18)19)5-4-6-12(11)16-14/h4-7,9H,8H2,1-3H3,(H,18,19)
• InChI Key： BHQHXMHKLVSSAW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1C=NC(=N2)N(C)CC(C)C)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-methyl(2-methylpropyl)aminoquinazoline-5-carboxylic acid

Introduction to 2-methyl(2-methylpropyl)aminoquinazoline-5-carboxylic acid (CAS No. 2138586-40-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-methyl(2-methylpropyl)aminoquinazoline-5-carboxylic acid, identified by the chemical identifier CAS No. 2138586-40-8, represents a structurally intriguing compound with significant potential in the realms of chemical biology and medicinal chemistry. This compound belongs to the quinazoline scaffold, a heterocyclic structure widely recognized for its diverse pharmacological activities. The presence of an amino group at the 2-position and a carboxylic acid moiety at the 5-position, along with the specific alkyl substituents, endows this molecule with unique chemical and biological properties that make it a compelling candidate for further investigation.

The quinazoline core is a privileged scaffold in drug discovery, exhibiting a broad spectrum of biological activities including anticancer, antimicrobial, anti-inflammatory, and antiviral effects. The modifications introduced in 2-methyl(2-methylpropyl)aminoquinazoline-5-carboxylic acid are designed to enhance its binding affinity to biological targets while minimizing off-target effects. The methyl(2-methylpropyl)amino substituent at the 2-position not only influences the electronic properties of the molecule but also contributes to its solubility and bioavailability, critical factors for pharmaceutical development.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of this compound with high precision. Studies indicate that the carboxylic acid group at the 5-position can engage in hydrogen bonding interactions with key residues in protein targets, while the aminoquinazoline core interacts through π-stacking and hydrophobic interactions. These insights have guided the design of derivatives with enhanced potency and selectivity.

The pharmacological profile of 2-methyl(2-methylpropyl)aminoquinazoline-5-carboxylic acid has been explored in several preclinical studies. Notably, research has demonstrated its potential as an inhibitor of kinases, which are enzymes implicated in various signaling pathways associated with cancer progression. The compound's ability to disrupt aberrant signaling networks has positioned it as a promising lead for further development into therapeutic agents. Additionally, its structural features suggest potential applications in modulating other targets such as transcription factors and ion channels.

In vitro studies have revealed that 2-methyl(2-methylpropyl)aminoquinazoline-5-carboxylic acid exhibits dose-dependent inhibition of several kinases, including EGFR, VEGFR, and PDGFR. These findings are particularly noteworthy given the critical role these kinases play in tumor growth and angiogenesis. Furthermore, preliminary toxicity assays have shown that the compound exhibits moderate solubility in aqueous media, which is advantageous for formulation development.

The synthesis of 2-methyl(2-methylpropyl)aminoquinazoline-5-carboxylic acid involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. The use of modern catalytic methods has enabled efficient production scales suitable for both research and industrial applications. This accessibility is crucial for enabling rapid screening campaigns and derivative synthesis to optimize pharmacokinetic properties.

The integration of 2-methyl(2-methylpropyl)aminoquinazoline-5-carboxylic acid into drug discovery pipelines aligns with current trends toward structure-based drug design and target-driven approaches. By leveraging structural information from high-resolution crystallography and computational modeling, researchers can rationally modify this scaffold to improve therapeutic index. Such strategies are essential for developing next-generation therapeutics that address unmet medical needs.

Emerging data also suggest potential applications beyond oncology. For instance, the quinazoline scaffold has been explored for its anti-inflammatory properties, with modifications aimed at enhancing selectivity for inflammatory pathways over normal physiological processes. The unique combination of substituents in 2-methyl(2-methylpropyl)aminoquinazoline-5-carboxylic acid may confer such selectivity, making it a versatile tool for investigating inflammatory diseases.

The future development of 2-methyl(2-methylpropyl)aminoquinazoline-5-carboxylic acid will likely involve collaboration between academic institutions and pharmaceutical companies to advance preclinical testing and clinical trials. Such partnerships are essential for translating laboratory findings into viable therapeutics that can benefit patients worldwide. The compound's multifaceted potential underscores its importance as a building block for innovative drug discovery efforts.

In conclusion, CAS No. 2138586-40-8 represents a structurally fascinating molecule with significant promise in chemical biology and medicinal chemistry. Its unique features position it as a valuable tool for studying kinase inhibition and exploring new therapeutic strategies against cancer and inflammatory diseases. As research continues to uncover new applications for this compound, it is poised to make meaningful contributions to the field of drug discovery.